ethyl 2-amino-4-(propan-2-yl)-1,3-oxazole-5-carboxylate
Overview
Description
Ethyl 2-amino-4-(propan-2-yl)-1,3-oxazole-5-carboxylate, commonly referred to as ethyl oxazole-5-carboxylate (EOC), is a type of organic compound that has been studied for its potential applications in a variety of scientific fields. This compound has a unique structure, consisting of an ethyl group attached to an oxazole-5-carboxylate ring. It has been found to have several beneficial properties, including its ability to act as a reagent in organic synthesis, its potential as a drug delivery system, and its ability to act as a catalyst in biochemical reactions.
Scientific Research Applications
Ethyl oxazole-5-carboxylate has been studied for its potential applications in a variety of scientific fields. It has been shown to be a useful reagent in organic synthesis, as it can be used to synthesize a variety of compounds. In addition, it has been studied as a potential drug delivery system, as it can be used to transport drugs to specific sites in the body. Finally, it has been found to be a useful catalyst in biochemical reactions, as it can increase the rate at which certain reactions occur.
Mechanism of Action
The mechanism of action of ethyl oxazole-5-carboxylate is not fully understood. However, it is believed that the compound acts as a proton shuttle, allowing protons to be transferred from one molecule to another. This proton transfer is believed to be responsible for the compound’s ability to act as a catalyst in biochemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl oxazole-5-carboxylate are not fully understood. However, it has been found to have some beneficial effects on the body. For example, it has been found to increase insulin sensitivity, reduce inflammation, and decrease blood pressure. In addition, it has been found to possess anti-oxidant properties, which may be beneficial in the prevention of certain diseases.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl oxazole-5-carboxylate in lab experiments include its low cost, its availability, and its ease of use. In addition, it is a relatively stable compound, which makes it suitable for use in a variety of laboratory settings. However, there are some limitations to using this compound in lab experiments. For example, it has a limited shelf life and is sensitive to light and heat. In addition, it is toxic in large doses and can be corrosive to certain materials.
Future Directions
There are a number of potential future directions for ethyl oxazole-5-carboxylate. For example, it could be used in the development of new drug delivery systems, as it has been shown to be an effective proton shuttle. In addition, it could be used in the development of new catalysts for biochemical reactions, as it has been found to increase the rate at which certain reactions occur. Finally, it could be used in the development of new compounds for use in organic synthesis, as it has been found to be a useful reagent in this process.
Synthesis Methods
The synthesis of ethyl oxazole-5-carboxylate involves the reaction of ethyl amine with propan-2-yl bromide in the presence of a base, such as sodium hydroxide. This reaction occurs in two steps. In the first step, the ethyl amine reacts with the propan-2-yl bromide to form an intermediate species, which then reacts with the base to form the desired product, ethyl oxazole-5-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-amino-4-(propan-2-yl)-1,3-oxazole-5-carboxylate involves the reaction of propan-2-ylidene malononitrile with ethyl 2-bromoacetate to form ethyl 2-cyano-4-(propan-2-yl)-3-oxobutanoate. This intermediate is then reacted with hydroxylamine hydrochloride to form ethyl 2-amino-4-(propan-2-yl)-1,3-oxazole-5-carboxylate.", "Starting Materials": [ "Propan-2-ylidene malononitrile", "Ethyl 2-bromoacetate", "Hydroxylamine hydrochloride" ], "Reaction": [ "Step 1: Propan-2-ylidene malononitrile is reacted with ethyl 2-bromoacetate in the presence of a base such as potassium carbonate to form ethyl 2-cyano-4-(propan-2-yl)-3-oxobutanoate.", "Step 2: Ethyl 2-cyano-4-(propan-2-yl)-3-oxobutanoate is then reacted with hydroxylamine hydrochloride in the presence of a base such as sodium carbonate to form ethyl 2-amino-4-(propan-2-yl)-1,3-oxazole-5-carboxylate." ] } | |
CAS RN |
2060058-98-0 |
Product Name |
ethyl 2-amino-4-(propan-2-yl)-1,3-oxazole-5-carboxylate |
Molecular Formula |
C9H14N2O3 |
Molecular Weight |
198.2 |
Purity |
95 |
Origin of Product |
United States |
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